Cas no 1593368-80-9 (N,5,6-Triethyl-1,2,4-triazin-3-amine)
1593368-80-9 structure
Product Name:N,5,6-Triethyl-1,2,4-triazin-3-amine
CAS No:1593368-80-9
MF:C9H16N4
MW:180.250141143799
CID:5691659
PubChem ID:114389631
Update Time:2023-10-13
N,5,6-Triethyl-1,2,4-triazin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1593368-80-9
- N,5,6-Triethyl-1,2,4-triazin-3-amine
- EN300-1616002
- 1,2,4-Triazin-3-amine, N,5,6-triethyl-
-
- Inchi: 1S/C9H16N4/c1-4-7-8(5-2)12-13-9(11-7)10-6-3/h4-6H2,1-3H3,(H,10,11,13)
- InChI Key: SVCHCAYETKIAME-UHFFFAOYSA-N
- SMILES: N1C(=NN=C(CC)C=1CC)NCC
Computed Properties
- Exact Mass: 180.137496527g/mol
- Monoisotopic Mass: 180.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- Density: 1.055±0.06 g/cm3(Predicted)
- Boiling Point: 300.4±45.0 °C(Predicted)
- pka: 4.54±0.29(Predicted)
N,5,6-Triethyl-1,2,4-triazin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1616002-0.05g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 0.05g |
$719.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-0.1g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 0.1g |
$755.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-0.25g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 0.25g |
$789.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-0.5g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 0.5g |
$823.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-1.0g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 1g |
$857.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-2.5g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 2.5g |
$1680.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-5.0g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 5g |
$2485.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-10.0g |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 10g |
$3683.0 | 2023-06-04 | ||
| Enamine | EN300-1616002-50mg |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 50mg |
$468.0 | 2023-09-23 | ||
| Enamine | EN300-1616002-100mg |
N,5,6-triethyl-1,2,4-triazin-3-amine |
1593368-80-9 | 100mg |
$490.0 | 2023-09-23 |
N,5,6-Triethyl-1,2,4-triazin-3-amine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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